Cas no 1228631-09-1 (tert-Butyl 4-(7-hydroxypyrazolo1,5-apyrimidin-2-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(7-hydroxypyrazolo1,5-apyrimidin-2-yl)piperidine-1-carboxylate
• CAS No: 1228631-09-1
• MF: C₁₆H₂₂N₄O₃
• MW: 318.370883464813
• MDL: MFCD16618564
• CID: 1067455
• PubChem ID: 49761272
• Update Time: 2025-10-29

tert-Butyl 4-(7-hydroxypyrazolo1,5-apyrimidin-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(7-hydroxypyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate
• tert-butyl 4-(7-oxo-1H-pyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate
• W-205154
• TERT-BUTYL4-(7-HYDROXYPYRAZOLO[1,5-A]PYRIMIDIN-2-YL)PIPERIDINE-1-CARBOXYLATE
• tert-butyl 4-{7-hydroxypyrazolo[1,5-a]pyrimidin-2-yl}piperidine-1-carboxylate
• DTXSID80678347
• tert-Butyl 4-(7-hydroxypyrazolo[1,5-a]pyriMidin-2-yl)piperidin-1-carboxylate
• J-524649
• AKOS015949296
• 1228631-09-1
• tert-Butyl 4-(7-oxo-1,7-dihydropyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate
• tert-Butyl 4-(7-hydroxypyrazolo1,5-apyrimidin-2-yl)piperidine-1-carboxylate

• MDL： MFCD16618564
• Inchi： 1S/C16H22N4O3/c1-16(2,3)23-15(22)19-8-5-11(6-9-19)12-10-13-17-7-4-14(21)20(13)18-12/h4,7,10-11,18H,5-6,8-9H2,1-3H3
• InChI Key： YLVJCWALFXJWQS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2=CC3=NC=CC(N3N2)=O)CC1)=O

Computed Properties

• Exact Mass: 318.16919058g/mol
• Monoisotopic Mass: 318.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.2Ų

Additional information on tert-Butyl 4-(7-hydroxypyrazolo1,5-apyrimidin-2-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-(7-hydroxypyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate (CAS No. 1228631-09-1)

tert-Butyl 4-(7-hydroxypyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate (CAS No. 1228631-09-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a pyrazolopyrimidine derivative, is widely studied for its potential applications in drug discovery and development. Its unique structural features, including the hydroxypyrazolo[1,5-a]pyrimidine core and the piperidine-1-carboxylate moiety, make it a valuable intermediate in the synthesis of bioactive molecules.

The molecular formula of tert-Butyl 4-(7-hydroxypyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate is C₁₆H₂₂N₄O₃, with a molecular weight of approximately 318.38 g/mol. The presence of the hydroxyl group at the 7-position of the pyrazolopyrimidine ring enhances its solubility in polar solvents, which is crucial for its use in aqueous-based reactions. Additionally, the tert-butyl group provides steric protection, improving the stability of the compound under various conditions.

One of the most notable applications of tert-Butyl 4-(7-hydroxypyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate is in the field of kinase inhibitor development. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Researchers are particularly interested in this compound due to its potential to modulate kinase activity, making it a promising candidate for targeted therapy.

Recent studies have highlighted the role of pyrazolopyrimidine derivatives in addressing drug resistance, a major challenge in modern medicine. The ability of tert-Butyl 4-(7-hydroxypyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate to interact with multiple biological targets has sparked interest in its use for combination therapies. This aligns with the growing trend in pharmaceutical research to develop multi-targeted agents that can overcome resistance mechanisms.

From a synthetic chemistry perspective, tert-Butyl 4-(7-hydroxypyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate serves as a versatile building block. Its piperidine ring can be further functionalized to introduce additional pharmacophores, enabling the creation of diverse compound libraries. This flexibility is highly valued in medicinal chemistry, where rapid optimization of lead compounds is essential.

The demand for tert-Butyl 4-(7-hydroxypyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate has been steadily increasing, driven by its applications in high-throughput screening and fragment-based drug design. Suppliers and manufacturers are focusing on scalable synthesis routes to meet the needs of academic and industrial researchers. Quality control and purity are critical factors, as impurities can significantly impact biological assay results.

In the context of green chemistry, efforts are being made to develop environmentally friendly synthetic routes for tert-Butyl 4-(7-hydroxypyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate. Researchers are exploring catalytic methods and renewable solvents to reduce the environmental footprint of its production. This aligns with the broader industry shift toward sustainable practices.

For researchers working with tert-Butyl 4-(7-hydroxypyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate, proper storage and handling are essential. The compound should be stored in a cool, dry place, protected from light and moisture, to maintain its stability over time. Analytical techniques such as HPLC and NMR are commonly used to verify its purity and identity.

In summary, tert-Butyl 4-(7-hydroxypyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate (CAS No. 1228631-09-1) is a compound of significant interest in drug discovery and development. Its unique structural features, combined with its potential applications in kinase inhibition and multi-targeted therapies, make it a valuable tool for researchers. As the field of precision medicine continues to evolve, the role of such specialized intermediates is expected to grow, driving further innovation in pharmaceutical sciences.